Cas no 1216580-72-1 (methyl(4-methyl-1,3-oxazol-5-yl)methylamine)

• Product Name: methyl(4-methyl-1,3-oxazol-5-yl)methylamine
• CAS No: 1216580-72-1
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• MDL: MFCD11505009
• CID: 4686617
• PubChem ID: 51063722
• Update Time: 2025-06-25

methyl(4-methyl-1,3-oxazol-5-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-[(4-methyl-1,3-oxazol-5-yl)methyl]amine
• SBB052481
• methyl[(4-methyl(1,3-oxazol-5-yl))methyl]amine
• methyl(4-methyl-1,3-oxazol-5-yl)methylamine

• MDL： MFCD11505009
• Inchi： 1S/C6H10N2O/c1-5-6(3-7-2)9-4-8-5/h4,7H,3H2,1-2H3
• InChI Key： CGZKXJPXXUXAOK-UHFFFAOYSA-N
• SMILES： O1C=NC(C)=C1CNC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Topological Polar Surface Area: 38.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 4,5-disubstituted oxazoles

Additional information on methyl(4-methyl-1,3-oxazol-5-yl)methylamine

Methyl(4-Methyl-1,3-Oxazol-5-Yl)Methylamine: A Comprehensive Overview

Methyl(4-methyl-1,3-oxazol-5-yl)methylamine, identified by the CAS number 1216580-72-1, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of amines and features a unique structure that combines an oxazole ring with methylamine functionality. The oxazole ring, a five-membered heterocycle containing one oxygen and one nitrogen atom, is a key structural element that contributes to the compound's reactivity and versatility.

The synthesis of methyl(4-methyl-1,3-oxazol-5-yl)methylamine typically involves multi-step organic reactions, often utilizing nucleophilic substitution or condensation mechanisms. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. The compound's ability to act as both a nucleophile and an electrophile makes it valuable in various chemical transformations.

One of the most notable applications of methyl(4-methyl-1,3-oxazol-5-yl)methylamine is in the field of pharmaceutical chemistry. Researchers have explored its potential as a building block for drug discovery, particularly in the development of bioactive molecules targeting specific therapeutic areas such as cancer and neurodegenerative diseases. The oxazole moiety is known to enhance pharmacokinetic properties, making this compound an attractive candidate for drug design.

In addition to its pharmaceutical applications, methyl(4-methyl-1,3-oxazol-5-yl)methylamine has found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metalloorganic frameworks (MOFs). These materials exhibit unique properties such as high surface area and tunable pore sizes, making them suitable for gas storage and catalytic applications.

Recent studies have also highlighted the role of methyl(4-methyl-1,3-oxazol-5-yi)methyliamine in green chemistry. Its participation in catalytic cycles for organic transformations has been reported, offering environmentally friendly alternatives to traditional methods. This aligns with the growing global emphasis on sustainable chemical processes.

The physical properties of methyl(4-methyli-methyliamino)-substituted oxazole derivatives are critical for their practical applications. For instance, their solubility in various solvents facilitates their use in solution-phase reactions. Moreover, their thermal stability ensures compatibility with high-throughput synthesis techniques commonly employed in modern drug discovery.

In conclusion, methyli(methyliamino)oxazole derivatives, represented by CAS No. 1216580721 (i.e., methyl(4-methyli-substituted oxazole methylamino)), continue to be a focal point in contemporary chemical research due to their structural versatility and functional diversity. As new applications emerge and synthetic methodologies improve, this compound is poised to play an increasingly important role across multiple disciplines.